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Compound of Interest

Compound Name: AZ-5104

Cat. No.: B605732 Get Quote

Essential Safety and Handling Guide for AZ-5104
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of AZ-5104. The following procedures are designed to ensure

the safety of laboratory personnel and to minimize environmental impact.

Product Information and Physical Properties
AZ-5104 is an active metabolite of AZD9291 and functions as a potent inhibitor of mutant

Epidermal Growth Factor Receptors (EGFR). Understanding its physical and chemical

properties is fundamental to safe handling.

Property Value

CAS Number 1421373-98-9

Molecular Formula C₂₇H₃₁N₇O₂

Molecular Weight 485.6 g/mol

Appearance Solid powder

Solubility Soluble in DMSO and Ethanol
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or

skin contact. The following table outlines the required PPE for handling AZ-5104.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat Fully buttoned.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

solutions.

For operations with a risk of

aerosol generation, a NIOSH-

approved respirator may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing risks associated with the

handling of AZ-5104.

3.1. Preparation

Designated Area: All handling of AZ-5104 should occur in a designated area, such as a

chemical fume hood, to control potential exposure.

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits,

and waste containers, are readily accessible.

Review Safety Data Sheet (SDS): Always consult the most recent version of the SDS for any

new or updated safety information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b605732?utm_src=pdf-body
https://www.benchchem.com/product/b605732?utm_src=pdf-body
https://www.benchchem.com/product/b605732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Handling the Solid Compound

Weighing: When weighing the powder, do so within a fume hood or a ventilated balance

enclosure to prevent inhalation of airborne particles.

Avoid Dust Formation: Handle the compound gently to minimize the creation of dust.

3.3. Solution Preparation

Solvent Selection: Use appropriate solvents as indicated by solubility data (e.g., DMSO,

Ethanol).

Dissolving: Add the solvent to the solid slowly. Cap the container and mix by gentle swirling

or vortexing until fully dissolved. Avoid splashing.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.
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Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean: Decontaminate the spill area with an appropriate cleaning agent.

Report: Report the incident to the laboratory supervisor.

Disposal Plan
Proper disposal of AZ-5104 and associated waste is essential to prevent environmental

contamination.

Waste Type Disposal Procedure

Unused AZ-5104

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves)
Dispose of in a designated hazardous waste

container immediately after use.

All waste containers must be clearly labeled with the contents, including the name "AZ-5104,"

and the appropriate hazard warnings.

Logical Workflow for Safe Handling
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Preparation Handling Post-Handling

1. Review SDS 2. Don Appropriate PPE 3. Prepare Designated Workspace 4. Weigh Compound 5. Prepare Solution 6. Decontaminate Workspace 7. Dispose of Waste 8. Doff PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of AZ-5104.

To cite this document: BenchChem. [Personal protective equipment for handling AZ-5104].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605732#personal-protective-equipment-for-handling-
az-5104]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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